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Compound of Interest

1-Methyl-2-oxopiperidine-4-
Compound Name:
carboxylic acid

cat. No.: B1291826

InChl Key: FQRTVGXATBBMPJ-UHFFFAOYSA-N

This technical guide provides a comprehensive overview of 1-Methyl-2-oxopiperidine-4-
carboxylic acid, a heterocyclic compound of interest to researchers and professionals in the
fields of medicinal chemistry and drug development. This document details its chemical
identifiers, a proposed synthetic pathway with experimental protocols, and its physicochemical
properties.

Chemical Identity and Properties

1-Methyl-2-oxopiperidine-4-carboxylic acid is a derivative of piperidine, featuring a methyl
group at the nitrogen atom, a carbonyl group at the second position, and a carboxylic acid at

the fourth position.

Table 1: Chemical Identifiers and Physicochemical Properties
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Identifier Value Source

1-methyl-2-oxopiperidine-4-
IUPAC Name ] ] PubChem
carboxylic acid

INChl=1S/C7H11NO3/c1-8-3-
InChl 2-5(7(10)11)4-6(8)9/h5H,2- PubChem([1]
4H2,1H3,(H,10,11)

FQRTVGXATBBMPJ-
InChl Key PubChem[1]

UHFFFAOYSA-N
Canonical SMILES CN1CCC(CC1=0)C(=0)O PubChem[1]
Molecular Formula C7H11NO3 PubChem[1]
Molecular Weight 157.17 g/mol PubChem
CAS Number 1000932-09-1
Predicted XlogP -0.7 PubChem[1]
Predicted Hydrogen Bond

1 PubChem
Donors
Predicted Hydrogen Bond

3 PubChem
Acceptors
Predicted Rotatable Bond

1 PubChem

Count

Proposed Synthesis

While specific literature detailing the synthesis of 1-Methyl-2-oxopiperidine-4-carboxylic acid
is not readily available, a plausible synthetic route can be devised based on established
methodologies for related piperidine derivatives. A potential approach involves the hydrolysis of
the corresponding methyl ester, methyl 1-methyl-2-oxopiperidine-4-carboxylate.

Proposed Synthetic Workflow

The following diagram illustrates a proposed two-step synthesis starting from a commercially
available precursor.
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Proposed Synthesis of 1-Methyl-2-oxopiperidine-4-carboxylic acid

Step 1: N-methylation

Methyl 2-oxopiperidine-4-carboxylate

Methyl iodide, Base (e.g., NgH)

Methyl 1-methyl-2-oxopiperidine-4-carboxylate

Aqueous acid or base (e.g., HCIl or NaOH)

Step 2: Estgr Hydrolysis

1-Methyl-2-oxopiperidine-4-carboxylic acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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